Cas no 1499399-48-2 (3-2-(aminooxy)ethylphenol)

• Product Name: 3-2-(aminooxy)ethylphenol
• CAS No: 1499399-48-2
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6416520
• PubChem ID: 83479668
• Update Time: 2025-05-24

3-2-(aminooxy)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-2-(aminooxy)ethylphenol
• EN300-1801189
• 1499399-48-2
• 3-[2-(aminooxy)ethyl]phenol

• Inchi： 1S/C8H11NO2/c9-11-5-4-7-2-1-3-8(10)6-7/h1-3,6,10H,4-5,9H2
• InChI Key： RKGKFFZKLWEAGZ-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC=C(C=1)O)N

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-2-(aminooxy)ethylphenol

Recent Advances in the Study of 3-2-(aminooxy)ethylphenol (CAS: 1499399-48-2) in Chemical Biology and Pharmaceutical Research

The compound 3-2-(aminooxy)ethylphenol (CAS: 1499399-48-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 3-2-(aminooxy)ethylphenol as a versatile building block in the synthesis of bioactive molecules. Its aminooxy functional group enables efficient conjugation with various carbonyl-containing compounds, making it a valuable tool for the development of targeted drug delivery systems. For instance, researchers have successfully utilized this compound to create antibody-drug conjugates (ADCs) with enhanced stability and specificity. The compound's ability to form stable oxime linkages under mild conditions has been particularly advantageous in these applications.

In addition to its utility in drug conjugation, 3-2-(aminooxy)ethylphenol has demonstrated promising biological activity in preclinical studies. Recent investigations have revealed its potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro assays have shown that derivatives of this compound exhibit significant inhibitory effects on key pro-inflammatory cytokines, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents. Furthermore, molecular docking studies have provided insights into the compound's binding interactions with target proteins, offering a structural basis for further optimization.

The pharmacokinetic properties of 3-2-(aminooxy)ethylphenol and its derivatives have also been a focus of recent research. Studies have demonstrated favorable absorption and distribution profiles in animal models, with moderate metabolic stability. However, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Researchers are currently exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to address these limitations and enhance therapeutic efficacy.

From a synthetic chemistry perspective, recent advancements have led to more efficient and scalable routes for the production of 3-2-(aminooxy)ethylphenol. Novel catalytic methods have been developed that improve yield and purity while reducing environmental impact. These methodological improvements are crucial for facilitating the compound's transition from laboratory-scale research to potential industrial applications. Additionally, computational chemistry approaches are being increasingly employed to predict the properties of new derivatives and guide synthetic efforts.

Looking ahead, the potential applications of 3-2-(aminooxy)ethylphenol extend beyond traditional small-molecule therapeutics. Its unique chemical properties make it an attractive candidate for the development of chemical probes in biological research, as well as for use in bioconjugation strategies for diagnostic applications. Ongoing research is exploring its utility in areas such as targeted imaging agents and theranostic platforms. As our understanding of this compound's mechanisms of action continues to grow, it is expected to play an increasingly important role in the development of next-generation pharmaceutical agents.

In conclusion, 3-2-(aminooxy)ethylphenol (CAS: 1499399-48-2) represents a promising chemical entity with diverse applications in drug discovery and development. The recent research highlighted in this brief demonstrates its potential as both a therapeutic agent and a versatile tool in chemical biology. Continued investigation into its structure-activity relationships, mechanism of action, and formulation strategies will be essential for fully realizing its potential in addressing unmet medical needs. The compound serves as an excellent example of how fundamental chemical research can translate into valuable pharmaceutical applications.